Cas no 80895-09-6 (L-Argininamide,3-cyclohexyl-N-(methoxycarbonyl)-D-alanylglycyl-N-(4-nitrophenyl)-)

• Product name: L-Argininamide,3-cyclohexyl-N-(methoxycarbonyl)-D-alanylglycyl-N-(4-nitrophenyl)-
• CAS No: 80895-09-6
• MF: C₂₅H₃₈N₈O₇
• MW: 562.618625164032
• CID: 1802166
• PubChem ID: 9807954

L-Argininamide,3-cyclohexyl-N-(methoxycarbonyl)-D-alanylglycyl-N-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• L-Argininamide,3-cyclohexyl-N-(methoxycarbonyl)-D-alanylglycyl-N-(4-nitrophenyl)-
• Methyl ((R)-3-cyclohexyl-1-((2-(((S)-5-guanidino-1-((4-nitrophenyl)amino)-1-oxopentan-2-yl)amino)-2-oxoethyl)amino)-1-oxopropan-2-yl)carbamate
• 80895-09-6
• acetic acid; methyl N-[(1R)-1-[({[(1S)-4-carbamimidamido-1-[(4-nitrophenyl)carbamoyl]butyl]carbamoyl}methyl)carbamoyl]-2-cyclohexylethyl]carbamate
• Chromogenic Substrate Pefachrome FXa
• CH3OCO-D-CHA-Gly-Arg-pNA.AcOH
• BDBM12989

• Inchi： InChI=1S/C25H38N8O7/c1-40-25(37)32-20(14-16-6-3-2-4-7-16)22(35)29-15-21(34)31-19(8-5-13-28-24(26)27)23(36)30-17-9-11-18(12-10-17)33(38)39/h9-12,16,19-20H,2-8,13-15H2,1H3,(H,29,35)(H,30,36)(H,31,34)(H,32,37)(H4,26,27,28)/t19-,20+/m0/s1
• InChI Key： ZRXBRYKOGADHIN-VQTJNVASSA-N
• SMILES： COC(=O)NC(CC1CCCCC1)C(=O)NCC(=O)NC(CCCN=C(N)N)C(=O)NC2=CC=C(C=C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 562.28634558g/mol
• Monoisotopic Mass: 562.28634558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 40
• Rotatable Bond Count: 14
• Complexity: 892
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 236Ų